Cas no 10560-45-9 (2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride)
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Diphenyl-5-(4-methoxyphenyl)tetrazolium Chloride
- 2H-Tetrazolium,5-(4-methoxyphenyl)-2,3-diphenyl-, chloride (1:1)
- 5-(4-methoxyphenyl)-2,3-diphenyl-1H-tetrazol-1-ium,chloride
- 2,3-DIFLUORO-4-METHOXYPHENYLACETONITRILE
- Diphenylmethoxyphenyltetrazoliumchloride
- 5-(4-Methoxyphenyl)-2,3-diphenyl-2H-tetrazol-3-ium chloride
- B0339
- SCHEMBL917884
- MFCD00060032
- D88633
- CS-0440313
- 10560-45-9
- 5-(4-METHOXYPHENYL)-2,3-DIPHENYL-1,2??,3,4-TETRAZOL-2-YLIUM CHLORIDE
- MKPYHVSXCWQUDM-UHFFFAOYSA-M
- 2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride
-
- MDL: MFCD00060032
- Inchi: 1S/C20H17N4O.ClH/c1-25-19-14-12-16(13-15-19)20-21-23(17-8-4-2-5-9-17)24(22-20)18-10-6-3-7-11-18;/h2-15H,1H3;1H/q+1;/p-1
- InChI Key: MKPYHVSXCWQUDM-UHFFFAOYSA-M
- SMILES: [Cl-].O(C)C1C=CC(=CC=1)C1=NN(C2C=CC=CC=2)[N+](C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 364.10900
- Monoisotopic Mass: 364.1090889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- PSA: 43.82000
- LogP: 0.22360
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D495085-1mg |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride |
10560-45-9 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D495085-2mg |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride |
10560-45-9 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D495085-10mg |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride |
10560-45-9 | 10mg |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D868743-50mg |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazolium Chloride |
10560-45-9 | 80% | 50mg |
295.20 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B0339-100mg |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride |
10560-45-9 | 80.0%(T) | 100mg |
¥735.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B0339-100MG |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazolium Chloride |
10560-45-9 | >80.0%(T) | 100mg |
¥735.00 | 2023-09-08 | |
| eNovation Chemicals LLC | Y1263556-100mg |
2,3-DIPHENYL-5-(4-METHOXYPHENYL)TETRAZOLIUM CHLORIDE |
10560-45-9 | 80% | 100mg |
$290 | 2024-06-07 | |
| abcr | AB142792-100 mg |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazolium chloride, 80%; . |
10560-45-9 | 80% | 100 mg |
€121.00 | 2023-07-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154733-100MG |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride |
10560-45-9 | >80.0%(T) | 100mg |
¥640.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154733-10mg |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride |
10560-45-9 | >80.0%(T) | 10mg |
¥76.90 | 2023-09-03 |
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride
Recent Advances in the Application of 2,3-Diphenyl-5-(4-methoxyphenyl)tetrazolium Chloride (CAS: 10560-45-9) in Chemical Biology and Pharmaceutical Research
2,3-Diphenyl-5-(4-methoxyphenyl)tetrazolium chloride (CAS: 10560-45-9), commonly referred to as DMTT, is a tetrazolium salt widely utilized in biochemical assays, particularly in cell viability and cytotoxicity studies. Recent research has expanded its applications in drug discovery, cancer research, and mitochondrial function analysis. This briefing synthesizes the latest findings and technological advancements related to this compound, providing insights into its mechanistic roles and potential therapeutic implications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the redox properties of DMTT in the context of mitochondrial dysfunction. The study demonstrated that DMTT serves as an effective electron acceptor in assays measuring mitochondrial dehydrogenase activity, offering higher sensitivity compared to traditional MTT assays. The improved solubility and stability of DMTT in aqueous solutions were highlighted as key advantages, particularly for high-throughput screening applications.
Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where DMTT was employed as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The study revealed that the methoxyphenyl moiety of DMTT enhances its membrane permeability, enabling real-time monitoring of oxidative stress in cancer cell lines. This application opens new avenues for studying redox biology and evaluating the efficacy of antioxidant therapies.
Recent advancements in nanotechnology have also incorporated DMTT into drug delivery systems. A 2024 paper in ACS Nano detailed the use of DMTT-conjugated nanoparticles for targeted cancer therapy. The tetrazolium moiety acted as a redox-sensitive trigger, releasing chemotherapeutic agents specifically in tumor microenvironments characterized by elevated reductase activity. This approach minimized off-target effects and improved therapeutic outcomes in preclinical models.
Despite these promising applications, challenges remain in optimizing DMTT-based assays for complex biological systems. A 2023 review in Analytical Biochemistry discussed potential interference from reducing agents and the need for standardized protocols. Future research directions include the development of DMTT derivatives with enhanced specificity and the integration of DMTT assays with omics technologies for comprehensive cell profiling.
In conclusion, 2,3-Diphenyl-5-(4-methoxyphenyl)tetrazolium chloride continues to be a versatile tool in chemical biology and pharmaceutical research. Its evolving applications in mitochondrial studies, ROS detection, and targeted drug delivery underscore its importance in advancing biomedical science. Ongoing innovations in assay design and compound modification are expected to further expand its utility in the coming years.
10560-45-9 (2,3-Diphenyl-5-(4-methoxyphenyl)tetrazoliumchloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)